Cas no 103315-50-0 (4-(Piperazin-1-yl)butan-1-amine)

4-(Piperazin-1-yl)butan-1-amine Properties

Names and Identifiers

• 4-(Piperazin-1-yl)butan-1-amine
• 1-Piperazinebutanamine
• 4-piperazin-1-ylbutan-1-amine
• N-(4-AMinobutyl)-piperazine
• RARECHEM AL BW 1021
• 1-Piperazinebutanamine(9CI)
• 1-Piperazinebutanamine 3HCl
• AKOS005068292
• N-(4-AMINOBUTYL)-PIPERAZINE
• 4-(piperazin-1-yl)butan-1-amine
• CS-0445287
• FT-0604296
• SCHEMBL1097523
• MFCD05618322
• 103315-50-0
• DTXSID20403418
• 1-PIPERAZINEBUTANAMINE
• 4-PIPERAZIN-1-YLBUTAN-1-AMINE
• DB-058971
• +Expand

• MDL： MFCD05618322
• InChIKey： YONXRSPFKCGRNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19N3/c9-3-1-2-6-11-7-4-10-5-8-11/h10H,1-9H2
• SMILES： C(CCN1CCNCC1)CN

Computed Properties

• Exact Mass: 157.15800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 157.158
• Heavy Atom Count: 11
• Complexity: 89.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 41.3A^2

Experimental Properties

• LogP: 0.59750
• PSA: 41.29000
• Refractive Index: 1.477
• Boiling Point: 255.6°Cat760mmHg
• Flash Point: 108.4°C
• Density: 0.937

4-(Piperazin-1-yl)butan-1-amine Security Information

4-(Piperazin-1-yl)butan-1-amine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%